7-(4-methylpiperazin-1-yl)-2-(pyridin-4-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• Molecular Formula: C18H18N8O
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 11-(4-methylpiperazin-1-yl)-4-pyridin-4-yl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C18H18N8O/c1-23-8-10-24(11-9-23)25-7-4-15-14(17(25)27)12-20-18-21-16(22-26(15)18)13-2-5-19-6-3-13/h2-7,12H,8-11H2,1H3
• InChI Key: JZYHDERKORILKF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)N2C=CC3=C(C2=O)C=NC4=NC(=NN34)C5=CC=NC=C5

Description

The compound 7-(4-methylpiperazin-1-yl)-2-(pyridin-4-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a heterocyclic molecule featuring a pyrido-triazolopyrimidinone core. Key structural attributes include:

• Position 2: A pyridin-4-yl substituent, contributing aromaticity and possible π-π stacking interactions.

Preparation Methods

Core Structure Formation: Pyrido[3,4-e][1,2,] triazolo[1,5-a]pyrimidin-6(7H)-one

The triazolopyrimidine core is typically synthesized via cyclocondensation reactions. A common approach involves reacting 5-amino-1,2,4-triazole derivatives with 1,3-dicarbonyl compounds or α,β-unsaturated ketones . For example:

• Step 1 : Condensation of ethyl 5-amino-1,2,4-triazole-3-carboxylate with 1-phenylbutane-1,3-dione in acetic acid under reflux yields ethyl 5-methyl-7-phenyl-[1,2,] triazolo[1,5-a]pyrimidine-2-carboxylate .

• Step 2 : Hydrolysis of the ester group using NaOH generates the corresponding carboxylic acid, which is subsequently chlorinated with POCl₃ to form the reactive acyl chloride intermediate .

Key Reaction Conditions :

• Solvent: Acetic acid (reflux)

• Chlorination: POCl₃ with catalytic tetramethylammonium chloride

• Yield (for analogous intermediates): 55–94%

Functionalization at Position 2: Introduction of Pyridin-4-yl Group

The pyridin-4-yl moiety is introduced via Suzuki-Miyaura cross-coupling. A dichloro intermediate (e.g., 2,4-dichloropyrido[3,4-e]triazolo[1,5-a]pyrimidin-6-one) reacts with pyridin-4-ylboronic acid under palladium catalysis :

• Catalyst : PdCl₂(dppf) or Pd(PPh₃)₄

• Base : K₂CO₃ or NaHCO₃

• Solvent : Dioxane/water mixture (4:1)

• Temperature : 80–100°C for 12–24 hours

Optimization Notes :

• Regioselectivity is ensured by steric and electronic factors, favoring substitution at position 2 .

• Yields for analogous Suzuki couplings: 70–90% .

Functionalization at Position 7: Introduction of 4-Methylpiperazin-1-yl Group

The 4-methylpiperazine substituent is installed via nucleophilic aromatic substitution (SNAr) on a chlorinated intermediate. For example:

• Step 1 : Reaction of 7-chloropyrido[3,4-e]triazolo[1,5-a]pyrimidin-6-one with excess N-methylpiperazine in dichloromethane or THF .

• Step 2 : Use of triethylamine (TEA) as a base to scavenge HCl .

Reaction Conditions :

• Molar ratio (chloride:N-methylpiperazine): 1:1.2–1.5

• Temperature: 50–80°C for 6–12 hours

• Yield (for analogous substitutions): 60–80%

Integrated Synthesis Pathway

A representative synthetic route consolidates the above steps:

Step	Reaction Type	Reagents/Conditions	Intermediate/Product
1	Cyclocondensation	1,3-Dicarbonyl compound, acetic acid, reflux	Ethyl triazolopyrimidine-2-carboxylate
2	Ester hydrolysis	NaOH, H₂O/EtOH	Triazolopyrimidine-2-carboxylic acid
3	Chlorination	POCl₃, TMAC, 110°C	2,7-Dichlorotriazolopyrimidine
4	Suzuki coupling (position 2)	Pyridin-4-ylboronic acid, PdCl₂(dppf), K₂CO₃	2-(Pyridin-4-yl)-7-chlorotriazolopyrimidine
5	SNAr (position 7)	N-Methylpiperazine, TEA, DCM	Target compound

Overall Yield : Estimated 30–45% (cumulative across steps).

Analytical Validation

Critical characterization data for intermediates and the final compound:

• HRMS : Molecular ion peak at m/z 362.4 [M+H]⁺ .

• ¹H NMR (DMSO-d₆): δ 8.70 (d, 2H, pyridine-H), 8.45 (s, 1H, triazole-H), 3.90–3.40 (m, 8H, piperazine-H), 2.30 (s, 3H, N-CH₃) .

• Purity : >95% by HPLC (C18 column, acetonitrile/water gradient) .

Challenges and Optimization

• Regioselectivity : Competing reactions at positions 2 and 7 necessitate precise stoichiometry and temperature control .

• Solvent Choice : Polar aprotic solvents (e.g., DMF) improve solubility but may necessitate higher temperatures for SNAr .

• Scale-Up : Batch processes using flow chemistry have been proposed to enhance reproducibility for gram-scale synthesis .

Comparative Analysis of Methods

Method	Advantages	Limitations
Suzuki coupling	High regioselectivity, mild conditions	Requires palladium catalysts (costly)
SNAr with piperazine	Scalable, simple workup	Excess amine required for completion
Cyclocondensation	Rapid core formation	Limited substrate diversity

Chemical Reactions Analysis

Types of Reactions

7-(4-methylpiperazin-1-yl)-2-(pyridin-4-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH can significantly influence the outcome of these reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce more saturated compounds .

Scientific Research Applications

7-(4-methylpiperazin-1-yl)-2-(pyridin-4-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used to study the interactions between small molecules and biological targets.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 7-(4-methylpiperazin-1-yl)-2-(pyridin-4-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations at Position 7

Modifications at the 7-position significantly influence physicochemical and biological properties. Key analogs include:

Table 1: Structural Variations at Position 7

Compound Name/ID	7-Position Substituent	Molecular Weight	Key Inferred Properties
Target Compound	4-methylpiperazin-1-yl	Not provided	Moderate solubility, basicity
7-(4-nitrophenyl) analog (Y021-7251)	4-nitrophenyl	308.25	High lipophilicity, electron-deficient
7-(4-methoxybenzyl) analog (CAS 945128-59-6)	4-methoxybenzyl	384.4	Bulky, H-bonding potential
7-[2-(thiophen-2-yl)ethyl] analog (CAS 941244-58-2)	2-(thiophen-2-yl)ethyl	297.34	Sulfur-enhanced metabolism
7-(benzimidazol-2-ylamino) analog (CAS 945117-83-9)	benzimidazol-2-ylamino	Not provided	Enhanced H-bonding, rigid structure

Key Observations :

• Piperazinyl vs. Aryl Groups : The 4-methylpiperazinyl group in the target compound likely improves solubility compared to lipophilic aryl substituents (e.g., 4-nitrophenyl in ).
• Steric Effects : Bulky groups like 4-methoxybenzyl may hinder target binding but enhance metabolic stability.
• Electron-Deficient Groups : The 4-nitrophenyl substituent could reduce electron density in the core, affecting reactivity or receptor interactions.

Substituent Variations at Position 2

The pyridin-4-yl group at position 2 is conserved in many analogs, but other heterocycles are observed:

• Pyrazolo[1,5-a]pyrazin-2-yl : Found in compounds from , which may enhance π-stacking or kinase selectivity .
• Chlorophenyl and Triazolyl : In , a 4-chlorophenyl group increases lipophilicity, while a triazolyl group introduces additional hydrogen-bonding sites .

Biological Activity

The compound 7-(4-methylpiperazin-1-yl)-2-(pyridin-4-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one represents a significant advancement in the development of therapeutic agents, particularly in oncology. This complex heterocyclic structure features multiple nitrogen-containing rings, making it a candidate for various biological activities, especially as a kinase inhibitor. This article reviews the biological activity of this compound, synthesizing findings from diverse sources to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{18}N_{8}O$, and its structure includes:

• Pyrimidine and Triazole Rings : Key components that contribute to its biological activity.
• Piperazine Moiety : Enhances interactions with biological targets.

Property	Value
Molecular Formula	C18H18N8O
Molecular Weight	342.38 g/mol
CAS Number	Not specified

Anticancer Potential

Research indicates that compounds similar to 7-(4-methylpiperazin-1-yl)-2-(pyridin-4-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one exhibit significant anticancer properties. Notably:

• Inhibition of Cyclin-Dependent Kinase 2 (CDK2) : This target is crucial for cell cycle regulation and has been implicated in various cancers. Compounds with similar structures have shown promising inhibitory effects on CDK2, indicating potential for cancer therapy .
• Cytotoxic Effects : Studies have reported cytotoxicity against various cancer cell lines, suggesting that this compound may induce apoptosis or inhibit proliferation in tumor cells .

The mechanism by which this compound exerts its biological effects involves:

• Binding Affinity : Molecular docking studies suggest that the compound interacts effectively with the active site of CDK2 through hydrogen bonding and hydrophobic interactions .
• Induction of Apoptosis : Evidence indicates that related compounds can trigger apoptotic pathways in cancer cells, leading to cell death .

Case Studies

Several studies have highlighted the biological activity of related compounds:

• Study on Pyrido[3,4-d]pyrimidine Derivatives : A series of derivatives demonstrated potent inhibitory activity against KDM4B and KDM5B enzymes, which are involved in cancer progression .
• Evaluation of Antiproliferative Activities : Compounds structurally similar to our target showed IC50 values in the low micromolar range against various cancer cell lines (e.g., A549, MCF-7) .

Synthesis Pathways

The synthesis of 7-(4-methylpiperazin-1-yl)-2-(pyridin-4-yl)pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one typically involves multi-step organic reactions:

• Formation of the Piperazine Ring : Reaction of pyridine derivatives with piperazine.
• Cyclization : Subsequent cyclization to form the triazole ring.
• Final Modifications : Adjustments to finalize the structure.

Table 2: Synthesis Overview

Step	Description
Step 1	Reaction of pyridine with piperazine
Step 2	Cyclization to form triazole
Step 3	Structural modifications

Q & A

Q. What are the standard synthetic routes for preparing this compound, and how can purity be ensured?

The compound’s synthesis involves multi-step heterocyclic condensation. A representative method includes:

• Step 1 : Fusion of aminotriazole, ethyl 3-oxohexanoate, and an aromatic aldehyde in DMF (10–12 minutes) .
• Step 2 : Cooling, methanol addition, and overnight crystallization.
• Step 3 : Ethanol recrystallization and air-drying. Purity is validated via melting point (205–207°C), IR (C=N stretch at ~1600 cm⁻¹), NMR (δ 7.2–8.5 ppm for aromatic protons), and mass spectrometry (m/z 533 molecular ion peak) .

Q. How is the compound characterized spectroscopically, and what key spectral markers distinguish it from analogs?

Critical spectral identifiers include:

• ¹H NMR : Downfield shifts (~8.5 ppm) for pyridinyl protons; methylpiperazine signals at δ 2.3–3.1 ppm .
• ¹³C NMR : Pyrimidinone carbonyl at ~165 ppm; triazole carbons at ~150 ppm .
• IR : C=N (1600–1650 cm⁻¹) and N-H deformation (1550 cm⁻¹) bands . Differentiation from analogs relies on substituent-specific shifts (e.g., 4-methylpiperazine vs. morpholine in related structures) .

Q. What in vitro assays are typically used to evaluate its biological activity?

Initial screening often includes:

• Kinase inhibition assays : ATP-binding pocket competition using fluorescence polarization.
• Cellular cytotoxicity : IC₅₀ determination in cancer cell lines (e.g., MTT assay) .
• Receptor binding : Radioligand displacement studies for GPCRs (e.g., serotonin receptors due to piperazine moieties) .

Advanced Research Questions

Q. How can synthetic yield be optimized while minimizing byproducts like N-alkylated impurities?

• Reagent stoichiometry : Reduce excess aldehyde to prevent over-alkylation .
• Catalysis : Palladium-mediated reductive cyclization improves regioselectivity (e.g., using formic acid as a CO surrogate) .
• Purification : Gradient column chromatography (silica gel, CH₂Cl₂/MeOH) or preparative HPLC to isolate the target from triazolopyrimidine byproducts .

Q. What computational strategies predict binding modes and selectivity for kinase targets?

• Molecular docking : AutoDock Vina or Schrödinger Suite to model interactions with kinase ATP pockets (e.g., VEGFR2, EGFR).
• MD simulations : Assess piperazine flexibility and hydrophobic packing with pyridinyl groups .
• QSAR : Correlate substituent electronegativity (e.g., 4-methylpiperazine vs. morpholine) with inhibitory potency .

Q. How to resolve contradictory data in biological assays (e.g., high in vitro potency vs. low cellular activity)?

• Permeability assessment : Use Caco-2 monolayers or PAMPA to evaluate membrane penetration.
• Metabolic stability : Incubate with liver microsomes; LC-MS identifies oxidative metabolites (e.g., piperazine N-demethylation) .
• Off-target profiling : Kinome-wide screening (e.g., Eurofins KinaseProfiler) to identify competing interactions .

Q. What strategies validate the compound’s mechanism of action when structural analogs show divergent effects?

• CRISPR knockouts : Silence putative targets (e.g., PI3K/AKT) to confirm pathway dependency.
• Photoaffinity labeling : Incorporate a diazirine moiety to capture binding proteins for MS identification .
• Biophysical assays : SPR or ITC to quantify binding kinetics with purified targets .

Methodological Considerations

Q. How to design SAR studies for piperazine and pyridinyl substituents?

• Core modifications : Replace 4-methylpiperazine with diazepane or 4-phenylpiperazine to assess steric/electronic effects .
• Pyridinyl substitutions : Introduce electron-withdrawing groups (e.g., Cl, CF₃) at the 4-position to enhance π-stacking .
• Control compounds : Synthesize des-methylpiperazine and pyridin-3-yl analogs for baseline comparison .

Q. What analytical techniques troubleshoot inconsistent NMR data for triazolopyrimidine derivatives?

• Variable-temperature NMR : Resolve dynamic effects (e.g., piperazine ring flipping) .
• 2D experiments : HSQC and HMBC to assign overlapping signals in aromatic regions .
• X-ray crystallography : Confirm regiochemistry of triazole-pyrimidine fusion .